Cas no 106112-20-3 (2-4-(propan-2-yl)phenylpropanenitrile)

• Product Name: 2-4-(propan-2-yl)phenylpropanenitrile
• CAS No: 106112-20-3
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 127003
• PubChem ID: 13682010
• Update Time: 2025-04-18

2-4-(propan-2-yl)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-methyl-4-(1-methylethyl)-
• 2-(4-propan-2-ylphenyl)propanenitrile
• Benzeneacetonitrile, alpha-methyl-4-(1-methylethyl)- (9CI)
• Benzeneacetonitrile, α-methyl-4-(1-methylethyl)-
• SCHEMBL955060
• EN300-1826945
• 2-(4-Isopropylphenyl)propanenitrile
• JYOPIUADEJQGBT-UHFFFAOYSA-N
• DTXSID40546614
• 2-(4-Isopropylphenyl)propionitrile
• 2-[4-(Propan-2-yl)phenyl]propanenitrile
• 2-(4-isopropylphenyl) propionitrile
• 106112-20-3
• 2-4-(propan-2-yl)phenylpropanenitrile

• Inchi： 1S/C12H15N/c1-9(2)11-4-6-12(7-5-11)10(3)8-13/h4-7,9-10H,1-3H3
• InChI Key： JYOPIUADEJQGBT-UHFFFAOYSA-N
• SMILES： N#CC(C)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 173.12055
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 0.946±0.06 g/cm3(Predicted)
• Boiling Point: 265.5±9.0 °C(Predicted)
• PSA: 23.79
• LogP: 3.43708